Cas no 1371597-20-4 ((E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one)

• Product Name: (E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one
• CAS No: 1371597-20-4
• MF: C₁₅H₈Cl₄O
• MW: 346.035420417786
• MDL: MFCD21335157
• CID: 5179475
• Update Time: 2026-03-05

(E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one

• MDL： MFCD21335157
• Inchi： 1S/C15H8Cl4O/c16-11-4-1-9(13(18)8-11)3-6-15(20)10-2-5-12(17)14(19)7-10/h1-8H/b6-3+
• InChI Key： OXCWBCIPYMWDBG-ZZXKWVIFSA-N
• SMILES： C(C1=CC=C(Cl)C(Cl)=C1)(=O)/C=C/C1=CC=C(Cl)C=C1Cl

Additional information on (E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one

Chemical Profile of (E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one (CAS No. 1371597-20-4)

The compound (E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one, identified by its CAS number 1371597-20-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This review provides an in-depth exploration of its chemical structure, properties, and the latest applications in scientific studies.

Structurally, the compound features a conjugated system with two aromatic rings substituted with chlorine atoms. The presence of two dichlorophenyl groups enhances its electron-withdrawing properties, making it a versatile intermediate in synthetic chemistry. The double bond in the prop-2-enone moiety contributes to its reactivity, enabling various functionalization strategies that are crucial for drug development.

In recent years, this compound has garnered attention due to its potential applications in medicinal chemistry. Researchers have been exploring its role as a precursor in the synthesis of biologically active molecules. Specifically, the dichlorophenyl groups provide a scaffold for further modifications, allowing chemists to design molecules with specific pharmacological targets.

One of the most promising areas of research involves the use of (E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one in the development of novel antimicrobial agents. The structural features of this compound make it an ideal candidate for disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways. Preliminary studies have shown that derivatives of this molecule exhibit promising activity against resistant strains of bacteria, offering a potential solution to the growing problem of antibiotic resistance.

Additionally, the compound has been investigated for its role in photodynamic therapy (PDT). The conjugated system and electron-deficient nature of (E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one make it an effective photosensitizer when combined with appropriate light sources. This application is particularly relevant in oncology, where targeted photodynamic therapy can selectively destroy cancer cells while minimizing damage to surrounding healthy tissue.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic framework efficiently. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

In terms of spectroscopic characterization, (E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one exhibits distinct spectral fingerprints that can be used for unambiguous identification. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals corresponding to the aromatic protons and carbonyl group, while mass spectrometry provides confirmatory data on its molecular weight and fragmentation patterns. These analytical techniques are essential for ensuring the purity and identity of the compound during both synthesis and application.

The pharmacokinetic properties of derivatives derived from this compound are also under investigation. Studies have focused on optimizing bioavailability and metabolic stability to enhance therapeutic efficacy. Computational modeling techniques have been particularly valuable in predicting how structural modifications will influence these properties, allowing researchers to design more effective candidates for clinical trials.

Looking ahead, the future prospects for (E)-3-(2,4-dichlorophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one appear promising. Continued research into its applications in antimicrobial therapy and photodynamic therapy could lead to significant breakthroughs in medicine. Furthermore, exploring its potential as a building block for other bioactive molecules may uncover novel therapeutic agents that address unmet medical needs.